Cas no 921560-65-8 (2-methoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

• Product Name: 2-methoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• CAS No: 921560-65-8
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6566150
• Update Time: 2025-06-11

2-methoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• Benzamide, 2-methoxy-N-(2,3,4,5-tetrahydro-3,3,5-trimethyl-4-oxo-1,5-benzoxazepin-8-yl)-

• Inchi： 1S/C20H22N2O4/c1-20(2)12-26-17-11-13(9-10-15(17)22(3)19(20)24)21-18(23)14-7-5-6-8-16(14)25-4/h5-11H,12H2,1-4H3,(H,21,23)
• InChI Key： HEPBQPCUMOHVQK-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(C)C2=CC=1)(=O)C1=CC=CC=C1OC

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 507.7±50.0 °C(Predicted)
• pka: 12.52±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2-methoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

Research Update on 2-methoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide (CAS: 921560-65-8)

Recent studies on the compound 2-methoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide (CAS: 921560-65-8) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This benzoxazepine derivative has garnered attention due to its unique structural features and biological activity, particularly in targeting specific protein-protein interactions (PPIs) and enzymatic pathways involved in inflammatory and oncogenic processes.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action, revealing its high affinity for the p53-MDM2 interaction, a critical pathway in cancer cell proliferation and apoptosis. The research demonstrated that 921560-65-8 effectively disrupts this interaction at nanomolar concentrations, leading to p53 stabilization and subsequent activation of tumor suppressor functions in vitro and in vivo. These findings suggest its potential as a novel anticancer agent, particularly for cancers with wild-type p53 status.

Further pharmacological characterization has shown that 921560-65-8 exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. Structural optimization efforts have focused on improving its solubility and reducing off-target effects while maintaining its high binding affinity. Recent patent filings indicate growing commercial interest in this compound and its analogs for therapeutic applications.

Ongoing clinical investigations are exploring the compound's efficacy in combination therapies, particularly with immune checkpoint inhibitors. Preliminary results from phase I trials show manageable toxicity profiles and early signs of clinical activity in solid tumors. Researchers are also investigating its potential applications in inflammatory diseases, given its modulatory effects on NF-κB signaling pathways.

The synthesis of 921560-65-8 has been optimized through recent methodological advances, enabling more efficient production at scale. Green chemistry approaches have been successfully applied to reduce environmental impact during manufacturing. Analytical characterization using advanced techniques like cryo-EM and X-ray crystallography has provided detailed structural insights into its binding modes.

As research progresses, 2-methoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide continues to demonstrate significant potential across multiple therapeutic areas. Future directions include expanded clinical trials, further structural optimization, and exploration of new indications. The compound represents an important case study in rational drug design targeting challenging PPIs.